Cas no 204973-20-6 (N-Tert-Butyl-4-(methylamino)benzamide)

• Product Name: N-Tert-Butyl-4-(methylamino)benzamide
• CAS No: 204973-20-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD16689042
• CID: 5248082
• PubChem ID: 23558989
• Update Time: 2026-03-09

N-Tert-Butyl-4-(methylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-Tert-Butyl-4-(methylamino)benzamide

• MDL： MFCD16689042
• Inchi： 1S/C12H18N2O/c1-12(2,3)14-11(15)9-5-7-10(13-4)8-6-9/h5-8,13H,1-4H3,(H,14,15)
• InChI Key： WVIKEVKIWDCQIW-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)C1=CC=C(NC)C=C1

Additional information on N-Tert-Butyl-4-(methylamino)benzamide

Professional Introduction to N-Tert-Butyl-4-(methylamino)benzamide (CAS No. 204973-20-6)

N-Tert-Butyl-4-(methylamino)benzamide, a compound with the chemical identifier CAS No. 204973-20-6, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both a tert-butyl group and a methylamino substituent on the benzamide core imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical manipulation and biological evaluation.

The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. In particular, the amide bond within benzamides often serves as a hinge region, facilitating conformational flexibility that can enhance binding affinity to protein receptors. The introduction of the tert-butyl group at the para position of the benzene ring further modulates the electronic distribution and steric environment around the amide functionality. This substitution not only enhances lipophilicity but also provides steric hindrance, which can be critical in optimizing receptor interactions.

Similarly, the methylamino substituent at the ortho position introduces a basic nitrogen atom, which can participate in hydrogen bonding or ionic interactions with acidic residues in biological targets. This dual functionality makes N-Tert-butyl-4-(methylamino)benzamide an attractive building block for designing molecules with tailored physicochemical properties. Recent advancements in computational chemistry have enabled more precise modeling of such compounds, allowing researchers to predict their binding modes and affinity with high accuracy.

In recent years, there has been a surge in research focused on developing novel benzamide derivatives as potential therapeutic agents. These studies have highlighted the importance of structural optimization to achieve desired pharmacological effects while minimizing off-target interactions. The compound N-Tert-butyl-4-(methylamino)benzamide has been explored in several preclinical studies as a precursor for more complex molecules. Its role as an intermediate in synthesizing potent inhibitors of enzymes involved in inflammatory pathways has been particularly noteworthy.

One of the most compelling aspects of N-Tert-butyl-4-(methylamino)benzamide is its potential application in modulating neurotransmitter systems. The combination of the methylamino group and the benzamide core suggests that this compound may interact with receptors or enzymes relevant to central nervous system (CNS) function. Emerging research indicates that derivatives of this class exhibit promising activity in models of neurodegenerative diseases, where modulation of neurotransmitter levels could provide therapeutic benefits. The tert-butyl group's steric influence may also contribute to improved blood-brain barrier penetration, a crucial factor for CNS drug development.

The synthesis of N-Tert-butyl-4-(methylamino)benzamide involves multi-step organic transformations that highlight its synthetic utility. Traditional methods often employ acylation reactions followed by nucleophilic substitution or reduction steps to introduce the desired substituents. However, modern synthetic approaches have leveraged transition metal catalysis and asymmetric techniques to improve yield and enantioselectivity. These advancements have not only streamlined the production process but also expanded the library of possible derivatives for further biological testing.

The pharmacokinetic profile of N-Tert-butyl-4-(methylamino)benzamide is another critical area of investigation. Studies have begun to explore its metabolic stability, solubility, and distribution within biological systems. These parameters are essential for determining its suitability as an oral therapeutic or for localized delivery methods. Additionally, understanding its degradation pathways helps in predicting potential side effects and designing analogs with improved safety profiles.

In conclusion, N-Tert-butyl-4-(methylamino)benzamide (CAS No. 204973-20-6) stands out as a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its incorporation into drug discovery programs offers a strategic advantage for developing novel therapeutics targeting neurological and inflammatory disorders. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the development of next-generation pharmaceuticals.